Isotope of mass 123

• CAS RN: 2052213-29-1
• Molecular Formula: I2
• Molecular Weight: 245.81118 g/mol
• InChI: InChI=1S/I2/c1-2/i1-4,2-4
• InChI Key: PNDPGZBMCMUPRI-UBRKOFTGSA-N
• Isomeric SMILES: [123I][123I]
• SMILES: II
• synonyms: 123I radioisotope; I-123 radioisotope; Iodine-123

Description

Iodide ion i-123 is a Radioactive Diagnostic Agent. The mechanism of action of iodide ion i-123 is as a Radiopharmaceutical Activity.

Scientific Research Applications

Isotope Shifts and Atomic Properties

• Cesium and Francium Isotopes (A=123 to A=137): Ab initio calculations of isotope shifts for cesium and francium isotopes, including A=123, have been conducted. These calculations, starting from the relativistic Hartree-Fock method, involve several techniques to include correlations. The results have implications for parity nonconservation in atoms and help in understanding changes in nuclear charge radii (Dzuba, Johnson, & Safronova, 2005).

Nuclear Physics and Decay Properties

• Decay Energies of Cd and In Isotopes

  The total decay energies of neutron-rich isotopes of Cd and In have been determined, providing experimental nuclear masses for isotopes including 123 Cd. This research enhances our understanding of nuclear masses and decay properties of these isotopes (Spanier, Aleklett, Ekström, & Fogelberg, 1987).

• Decay Modes of Superheavy Element Z=123

  Research on the decay modes of isotopes of the superheavy element Z=123 in the range 297≤A≤307 offers insight into alpha decay and spontaneous fission half-lives. This study is significant for understanding the decay properties of these isotopes and has implications for experimental investigations in the field of superheavy elements (Santhosh & Nithya, 2016).

Medical and Diagnostic Applications

• Optimization of Separation Cascades for 123Te: The optimization of square cascades for the separation of 123Te using Gray Wolf Optimization and artificial neural networks highlights the significant role of 123Te in medical science, particularly in the production of radioisotopes (Imani, Aghaie, & Adelikhah, 2021).

Historical and Technical Insights

• Mass Spectrometry and Isotopes: A historical perspective on the role of mass spectrometry in the discovery and understanding of isotopes, including mass 123 isotopes, underscores the significance of these techniques in enhancing our knowledge of isotopes and their applications across various scientific fields (Budzikiewicz & Grigsby, 2006).